Cas no 922095-71-4 (2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product Name: 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922095-71-4
• MF: C₂₄H₂₉F₂N₃O
• MW: 413.503372907639
• CID: 6020171
• PubChem ID: 44025209
• Update Time: 2025-11-04

2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• Benzamide, 2,6-difluoro-N-[2-(1-piperidinyl)-2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-
• SR-01000911832
• 922095-71-4
• 2,6-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide
• AKOS024636950
• 2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide
• SR-01000911832-1
• F2292-0798
• 2,6-difluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide

• Inchi： 1S/C24H29F2N3O/c1-28-12-6-7-17-15-18(10-11-21(17)28)22(29-13-3-2-4-14-29)16-27-24(30)23-19(25)8-5-9-20(23)26/h5,8-11,15,22H,2-4,6-7,12-14,16H2,1H3,(H,27,30)
• InChI Key： XLHNSJBSIZAYCH-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCCC1)C1C=CC2=C(C=1)CCCN2C)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 413.22786888g/mol
• Monoisotopic Mass: 413.22786888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 556.5±50.0 °C(Predicted)
• pka: 12.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide

Recent Advances in the Study of 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide (CAS: 922095-71-4)

The compound 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide (CAS: 922095-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide exhibits high affinity for certain receptor proteins, which may underlie its therapeutic effects. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking studies to map the binding sites and understand the structural basis of these interactions.

In addition to its binding properties, recent studies have explored the compound's pharmacokinetic and pharmacodynamic profiles. Findings indicate that 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide demonstrates favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Animal models have been utilized to assess its efficacy and safety, with promising results in preclinical trials.

The therapeutic potential of this compound spans multiple indications, including neurological disorders and oncology. For instance, its modulatory effects on neurotransmitter systems have been linked to potential applications in treating neurodegenerative diseases. Similarly, its ability to interfere with specific signaling pathways has sparked interest in its use as an anticancer agent. Ongoing research aims to refine its selectivity and minimize off-target effects to enhance its clinical utility.

Despite the encouraging findings, challenges remain in the development of 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide as a therapeutic agent. Issues such as formulation optimization, dose-response relationships, and long-term safety profiles require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the translation of research findings into clinical applications.

In conclusion, the compound 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide (CAS: 922095-71-4) represents a promising avenue for drug discovery and development. Its unique chemical structure and multifaceted biological activities position it as a valuable candidate for further research. Continued exploration of its mechanisms and therapeutic potential will undoubtedly contribute to advancements in the chemical biology and pharmaceutical fields.